Cas no 1805306-44-8 (5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1805306-44-8
• MF: C₈H₃BrClF₆NO₃S
• MW: 422.526740312576
• CID: 4845874
• Update Time: 2025-05-25

5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C8H3BrClF6NO3S/c9-1-3-2-17-6(21(10,18)19)5(20-8(14,15)16)4(3)7(11,12)13/h2H,1H2
• InChI Key： LXQPGQCAIKDJOS-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(=C1C(F)(F)F)OC(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• XLogP3: 3.8
• Topological Polar Surface Area: 64.599

Additional information on 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride

Professional Introduction to 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl Chloride (CAS No. 1805306-44-8)

5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with the CAS number 1805306-44-8, is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of bromomethyl, trifluoromethoxy, and trifluoromethyl substituents, make it a versatile building block for further chemical modifications and drug development.

The bromomethyl group in the molecular structure of this compound is particularly noteworthy due to its reactivity. This moiety allows for nucleophilic substitution reactions, enabling the facile introduction of various functional groups such as amines, alcohols, and thiols. Such reactions are crucial in medicinal chemistry for the preparation of more complex molecules with desired pharmacological properties. The trifluoromethoxy and trifluoromethyl groups contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These substituents can also influence the electronic properties of the molecule, affecting its binding affinity to biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting neurological disorders. The structural motifs present in 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride have shown promise in this area. For instance, sulfonyl chlorides are known to be effective tools for the synthesis of sulfonamides, which have been widely used in the treatment of bacterial infections and diabetes. Additionally, pyridine derivatives are frequently employed in the development of drugs targeting central nervous system disorders due to their ability to cross the blood-brain barrier.

The pharmaceutical industry has increasingly leveraged fluorinated compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The presence of multiple fluorine atoms in this compound not only increases its lipophilicity but also modulates its interaction with biological targets. Recent studies have demonstrated that fluorinated pyridines can exhibit potent inhibitory effects on enzymes and receptors involved in inflammation and neurodegeneration. For example, derivatives of this compound have been investigated for their potential as inhibitors of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response.

The synthetic utility of 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride extends beyond its application in drug development. It serves as a valuable intermediate in the synthesis of agrochemicals and specialty chemicals. The ability to introduce diverse functional groups via nucleophilic substitution reactions makes it a versatile platform for exploring new chemical space. Researchers have utilized this compound to develop novel herbicides and fungicides that exhibit improved efficacy and environmental safety.

The industrial production of this compound involves multi-step synthetic routes that require careful optimization to ensure high yield and purity. Advanced catalytic methods and green chemistry principles have been employed to minimize waste and improve sustainability. For instance, transition metal-catalyzed cross-coupling reactions have been utilized to construct complex pyridine scaffolds efficiently. Additionally, solvent-free reactions and microwave-assisted synthesis have been explored to enhance reaction rates and reduce energy consumption.

The safety profile of 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to prevent exposure to skin and eyes. Personal protective equipment (PPE), such as gloves and goggles, should be worn during laboratory work involving this compound. Furthermore, adequate ventilation should be maintained to avoid inhalation of any potential vapors.

In conclusion, 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications for fluorinated pyridines, this compound is poised to play an increasingly important role in drug discovery and development.